Methyl 1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylate
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Description
Methyl 1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylate is a useful research compound. Its molecular formula is C14H11Cl2NO3 and its molecular weight is 312.15. The purity is usually 95%.
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Scientific Research Applications
Antifungal Activity
The compound synthesized by Schwan, Gray, and Wright (1979) displayed significant antifungal activity against a range of pathogenic yeast species and was effective against some dermatophytic fungi and Aspergillus niger (Schwan et al., 1979).
Pharmaceutical Synthesis
Zhu, Lan, and Kwon (2003) demonstrated the use of related compounds in pharmaceutical synthesis, specifically in the annulation process to produce tetrahydropyridines (Zhu et al., 2003).
Enantioselective Reductions
Talma et al. (1985) explored the potential of similar compounds for enantioselective reductions in chemical syntheses (Talma et al., 1985).
Polymerization Processes
Pratap and Heller (1992) used 1-Methyl-2-pyrrolidinone, a compound related to the one , in polymerization, achieving specific polymer structures (Pratap & Heller, 1992).
Coordination Chemistry
Ghosh, Savitha, and Bharadwaj (2004) studied the reaction of pyridine tricarboxylic acid with Zn(II) salts, demonstrating the compound's utility in forming coordination polymers and metallomacrocycles (Ghosh et al., 2004).
Chemical Synthesis
Dudová, Částek, Macháček, and Šimůnek (2002) used a similar compound in the synthesis of methyl-o-nitrophenylsulfides, indicating its utility in producing specific chemical structures (Dudová et al., 2002).
Reactivity Studies
Bossaerts, Dommisse, and Alderweireldt (1984) investigated the reactivity of methyl substituted 1,4-dihydronicotinamides, showing the influence of methyl substitution on chemical reactivity (Bossaerts et al., 1984).
Properties
IUPAC Name |
methyl 1-[(2,6-dichlorophenyl)methyl]-2-oxopyridine-3-carboxylate |
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InChI |
InChI=1S/C14H11Cl2NO3/c1-20-14(19)9-4-3-7-17(13(9)18)8-10-11(15)5-2-6-12(10)16/h2-7H,8H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSYZSMPSGNBVGB-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CN(C1=O)CC2=C(C=CC=C2Cl)Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11Cl2NO3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.1 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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